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Abstract

This technical guide provides a comprehensive overview of 1-isopropylimidazole, a versatile
heterocyclic compound with significant applications in organic synthesis, catalysis, and as a
building block for pharmaceuticals and agrochemicals. This document details its chemical and
physical properties, provides an experimental protocol for its synthesis, and explores its
potential role in biological systems. All quantitative data is presented in structured tables for
clarity, and key experimental workflows are illustrated with diagrams.

Introduction

1-Isopropylimidazole, also known as 1-(propan-2-yl)-1H-imidazole, is an organic compound
featuring an imidazole ring substituted with an isopropyl group at the N1 position. Its unique
combination of steric and electronic properties makes it a valuable intermediate and ligand in a
variety of chemical transformations. The imidazole moiety is a key structural feature in many
biologically active molecules, making 1-isopropylimidazole a compound of interest for drug
discovery and development. This guide aims to be a thorough resource for professionals
working with or considering the use of this compound.

Chemical and Physical Properties
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1-Isopropylimidazole is a colorless to light yellow transparent liquid.[1][2] Its key properties
are summarized in the tables below.

Table 1: Identifiers and Molecular Properties

Property Value Reference(s)
CAS Number 4532-96-1 [2]
Molecular Formula CeH10N:2 [2]
Molecular Weight 110.16 g/mol [1]
Canonical SMILES CC(C)N1C=CN=C1 [2]

IPIORGCOGQZEHO-
InChlKey [1]
UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value Reference(s)
Appearance Colorless to light yellow liquid [1][2]

Boiling Point 104 °C at 7 mmHg [1]

Density 0.97 g/cm?3 [1]

Refractive Index 1.4800 to 1.4840 [1]

pKa 7.15 £ 0.20 (Predicted) [2]

LogP 0.67 [2]

Solubility Soluble in water and organic 2]

solvents

Safety and Handling

1-Isopropylimidazole is classified as a combustible liquid and causes skin and serious eye
irritation.[3] Appropriate personal protective equipment, including gloves and eye protection,
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should be worn when handling this compound. It should be stored in a dry, well-ventilated place

and kept cool.

Table 3: Hazard and Precautionary Statements

Category

Statement

Reference(s)

Hazard Statements

H227: Combustible liquidH315:
Causes skin irritationH319:

Causes serious eye irritation

Precautionary Statements

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking.P264:
Wash skin thoroughly after
handling.P280: Wear
protective gloves/ eye
protection/ face
protection.P302 + P352: IF ON
SKIN: Wash with plenty of
water.P305 + P351 + P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P403 + P235:
Store in a well-ventilated

place. Keep cool.

Experimental Protocols
Synthesis of 1-Isopropylimidazole via N-Alkylation

The most common method for the synthesis of 1-isopropylimidazole is the N-alkylation of

imidazole with an isopropyl halide, such as 2-bromopropane. A general, detailed protocol is

provided below.[1]

Materials:
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e Imidazole (10 mmol)

e Dimethyl sulfoxide (DMSO) (10 mL)

e Sodium hydroxide (NaOH), solid (15 mmol)
e 2-Bromopropane (15 mmol)

o Water (50 mL)

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)
 Silica gel (100-200 mesh)

e Methanol (MeOH)

Procedure:

Dissolve imidazole (10 mmol) in 10 mL of DMSO in a round-bottom flask.

e Add solid NaOH (15 mmol) to the solution, resulting in a light yellow suspension.
 Stir the suspension at room temperature for 1.5 hours.

e Add 2-bromopropane (15 mmol) to the reaction mixture.

e Monitor the reaction to completion using Thin Layer Chromatography (TLC).

e Upon completion, add 50 mL of water to the reaction mixture.

o Extract the product with ethyl acetate.

o Combine the organic layers and wash sequentially with water and brine.

e Dry the organic layer over anhydrous NazSOa.
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 Purify the product by column chromatography on silica gel using a mobile phase of
MeOH:EtOAc (5:95, v/v) to obtain 1-isopropylimidazole as a yellow oil.

Add NaOH

Imidazole in DMSO

Add 2-Bromopropane. Aqueous Workup & Extraction

1-1sopropylimidazole

Column Chromatography

Click to download full resolution via product page

Synthesis of 1-lsopropylimidazole Workflow

Applications

1-Isopropylimidazole is a versatile compound with applications in several areas of chemistry.

Organic Synthesis and Pharmaceuticals

It serves as a crucial building block in the synthesis of pharmaceuticals and agrochemicals.[2]
The imidazole ring is a common motif in many biologically active compounds, and the isopropyl
group can influence the molecule's lipophilicity and steric profile, which are important for its
pharmacokinetic and pharmacodynamic properties.

Catalysis

1-Isopropylimidazole can be used as a ligand in metal-catalyzed reactions. For instance, it
can be a precursor to N-heterocyclic carbenes (NHCs), which are powerful ligands for transition
metals used in cross-coupling reactions like the Sonogashira coupling.[4][5] The general
workflow for a Sonogashira coupling is depicted below.
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General Sonogashira Coupling Workflow

Role in Signaling Pathways: An Area of
Investigation

While the imidazole scaffold is prevalent in many molecules that interact with biological
signaling pathways, the specific role of 1-isopropylimidazole itself is not well-documented in
publicly available literature. However, based on the known activities of related compounds, we
can infer potential areas of interest for future research.

Protein Kinase Inhibition

Numerous imidazole-based compounds have been investigated as protein kinase inhibitors.[3]
Kinases play a crucial role in cell signaling, and their dysregulation is implicated in diseases
such as cancer. The imidazole core can form key hydrogen bond interactions within the ATP-
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binding pocket of kinases. The N-alkyl substituent, in this case, the isopropyl group, can
influence the selectivity and potency of the inhibitor by interacting with hydrophobic regions of
the binding site. Molecular docking studies could be employed to predict the binding affinity of
1-isopropylimidazole to various kinase targets.

1-Isopropylimidazole

Imidazole Core Isopropyl Group

H-Bonding

Protein Kinase

ATP Binding Pocket Hydrophobic Region

Click to download full resolution via product page

Hypothetical Kinase Binding of 1-Isopropylimidazole

G-Protein Coupled Receptor (GPCR) Modulation

The imidazole ring is also a component of endogenous ligands for some GPCRs (e.g.,
histamine). While there is no direct evidence, it is plausible that N-alkylimidazoles could be
explored as modulators of GPCR activity. Structure-activity relationship studies on a series of
N-alkylimidazoles could elucidate the impact of the alkyl chain length and branching on
receptor binding and functional activity.

Further research, including in-silico screening and in-vitro assays, is necessary to determine if
1-isopropylimidazole has any direct and significant role in specific signaling pathways.

Conclusion

1-Isopropylimidazole is a readily synthesizable compound with a well-defined set of chemical
and physical properties. Its utility as a building block in organic synthesis and as a potential
ligand in catalysis is evident. While its direct role in biological signaling pathways remains to be
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elucidated, the prevalence of the imidazole scaffold in bioactive molecules suggests that 1-
isopropylimidazole and its derivatives are promising candidates for further investigation in
drug discovery and chemical biology. This guide provides a solid foundation for researchers
and scientists to understand and utilize this versatile compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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